Cas no 921578-98-5 (N-(3-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(3-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921578-98-5
• MF: C₂₄H₂₄N₄O₃
• MW: 416.472365379334
• CID: 5821250
• PubChem ID: 18570424
• Update Time: 2025-10-23

N-(3-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methoxyphenyl)methyl]-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS021781878
• N-(3-methoxybenzyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0391
• N-[(3-methoxyphenyl)methyl]-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 921578-98-5
• N-(3-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

• Inchi： 1S/C24H24N4O3/c1-3-12-27-15-20(23(29)25-14-17-8-7-11-19(13-17)31-2)22-21(16-27)24(30)28(26-22)18-9-5-4-6-10-18/h4-11,13,15-16H,3,12,14H2,1-2H3,(H,25,29)
• InChI Key： OCWXJJQSDABAEE-UHFFFAOYSA-N
• SMILES： C1N(CCC)C=C(C(NCC2=CC=CC(OC)=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 416.18484064g/mol
• Monoisotopic Mass: 416.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.2Ų

Additional information on N-(3-methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

N-(3-Methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921578-98-5): A Comprehensive Overview

N-(3-Methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921578-98-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a pyrazolo[4,3-c]pyridine core with several functional groups, including a methoxyphenyl substituent, a phenyl group, and a propyl chain, all of which contribute to its unique properties and biological activity.

The synthesis of N-(3-Methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide typically involves multi-step reactions, starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, the use of transition-metal catalysis and microwave-assisted synthesis has significantly improved the yield and purity of the final product. These improvements are crucial for advancing the compound's development into preclinical and clinical stages.

In terms of its biological activity, N-(3-Methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that the compound may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, N-(3-Methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has demonstrated promising antitumor activity in preclinical studies. It has been shown to induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt pathway. This makes it a potential candidate for cancer therapy, particularly in combination with other chemotherapeutic agents to enhance treatment efficacy.

The pharmacokinetic properties of N-(3-Methoxyphenyl)methyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide have also been investigated to assess its suitability for clinical use. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, with metabolites being excreted via urine and feces.

One of the key challenges in the development of N-(3-methoxyphenyl)methyl compounds is their potential for drug-drug interactions due to their metabolism by cytochrome P450 enzymes. Therefore, careful consideration must be given to potential interactions with other medications during clinical trials and subsequent use in patients. Preclinical studies have also evaluated the safety profile of N-(3-methoxyphenyl)methyl compounds. These studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects observed.

Recent research has also explored the mechanism of action of N-(3-methoxyphenyl)methyl compounds at a molecular level. Studies using advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into how these compounds interact with their target proteins. For example, it has been shown that N-(3-methoxyphenyl)methyl compounds bind to specific pockets on protein targets involved in inflammation and cancer signaling pathways. This binding leads to conformational changes that modulate protein function and activity.

In conclusion, N-(3-methoxyphenyl)methyl compounds represent a promising class of molecules with diverse biological activities and potential therapeutic applications. The extensive research conducted on these compounds has provided valuable insights into their structure-function relationships and mechanisms of action. As further studies continue to elucidate their properties and optimize their therapeutic potential, N-(3-methoxyphenyl)methyl compounds are poised to play an important role in the development of new treatments for various diseases.